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Compound of Interest |

Compound Name: Methoxpropamine
CAS No.: 2504100-71-2
Cat. No.: B16369217
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
document provides a comprehensive, step-by-step guide for the safe and compliant disposal of
methoxpropamine (MXPr), a novel psychoactive substance of the arylcyclohexylamine class.
[1] While the available Safety Data Sheet (SDS) for methoxpropamine hydrochloride states
that the substance is not classified as hazardous according to the Globally Harmonized System
(GHS), it is imperative to treat all research chemicals, particularly those with limited
toxicological data, as potentially hazardous waste.[2]

Chemical and Physical Properties of
Methoxpropamine

A clear understanding of a substance's properties is the first step toward safe handling and
disposal. The following table summarizes the known chemical and physical data for
methoxpropamine.
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Property Value

2-(3-methoxyphenyl)-2-

UPAC Name (propylamino)cyclohexanone[3]

Synonyms MXPr, 2-Ox0-3'-methoxy-PCPr[3]

CAS Number 2504100-71-2[3]

Molecular Formula C16H23NO2[3]

Molar Mass 261.365 g-mol-1[3]

Appearance Crystalline solid[4]

Solubility DMF: 20 mg/ml, DMSO: 10 mg/ml, Ethanol: 20

mg/ml, PBS (pH 7.2): 2 mg/ml[4]

Experimental Protocols: Step-by-Step Disposal
Procedure

The following protocol outlines the recommended procedure for the disposal of
methoxpropamine in a laboratory setting. This procedure is based on general best practices
for hazardous waste disposal in research institutions.[5][6][7]

1. Personal Protective Equipment (PPE): Before handling methoxpropamine, ensure you are
wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

o Collect unadulterated solid methoxpropamine waste in a dedicated, properly labeled
hazardous waste container.
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o The container must be made of a material compatible with the chemical, be in good
condition, and have a secure, tight-fitting lid.[5]

o For chemically contaminated solid waste, such as used weighing boats or contaminated
paper towels, line a designated container with a clear plastic bag.

e Liquid Waste:

o Solutions containing methoxpropamine should be collected in a separate, labeled
hazardous waste container for liquid chemical waste.

o Do not mix methoxpropamine waste with other incompatible waste streams.[5] For
example, separate halogenated and non-halogenated solvent waste.

o Empty Containers:
o Thoroughly empty all contents from the original methoxpropamine container.

o The first rinse of the container with a suitable solvent must be collected and disposed of as
hazardous waste.[5]

o After rinsing, deface or remove all labels from the container before disposing of it as
regular laboratory glass or plastic waste.[5]

3. Labeling of Hazardous Waste:

» All hazardous waste containers must be clearly labeled with a hazardous waste tag as soon
as waste is added.

e The label must include:
o The full chemical name: "Methoxpropamine" (avoiding abbreviations).
o The concentration and quantity of the waste.

o The date the waste was first added to the container.
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o The associated hazards (e.g., "Caution: Research Chemical, Handle as Hazardous
Waste").

4. Storage of Hazardous Waste:

o Store hazardous waste containers in a designated, well-ventilated satellite accumulation
area within the laboratory.

o Keep containers closed at all times, except when adding waste.[5]
o Ensure secondary containment is used for all liquid hazardous waste to prevent spills.[5]
5. Arranging for Disposal:

e Once the hazardous waste container is full or has been in storage for a designated period
(typically not exceeding six months), arrange for its collection by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[7]

o Follow your institution's specific procedures for requesting a waste pickup.
Important Considerations:

» Never dispose of methoxpropamine down the drain or in the regular trash.[5][8]
e Do not evaporate methoxpropamine as a method of disposal.[3]

 In the event of a spill, treat all cleanup materials as hazardous waste.[8]

Logical Workflow for Methoxpropamine Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of methoxpropamine waste in a laboratory setting.
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Caption: Workflow for the proper disposal of methoxpropamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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